Methyl 3-({[(4-chlorophenyl)sulfanyl]acetyl}amino)-2-thiophenecarboxylate

• IUPAC Name: methyl 3-[[2-(4-chlorophenyl)sulfanylacetyl]amino]thiophene-2-carboxylate
• InChI: InChI=1S/C14H12ClNO3S2/c1-19-14(18)13-11(6-7-20-13)16-12(17)8-21-10-4-2-9(15)3-5-10/h2-7H,8H2,1H3,(H,16,17)
• InChI Key: UOZNOXMWCRKJFD-UHFFFAOYSA-N
• Canonical SMILES: COC(=O)C1=C(C=CS1)NC(=O)CSC2=CC=C(C=C2)Cl
• Molecular Formula: C14H12ClNO3S2
• Molecular Weight: 341.8 g/mol
• CAS No.: 477887-66-4

Description

“Methyl 3-({[(4-chlorophenyl)sulfanyl]acetyl}amino)-2-thiophenecarboxylate” is a chemical compound with the molecular formula C14H12ClNO3S2. It’s a derivative of thiophene, a five-membered heterocyclic compound with one sulfur atom.

Molecular Structure Analysis

The molecular structure of this compound is characterized by the presence of a thiophene ring, a sulfanyl group, and an acetyl amino group. The exact structure would need to be confirmed through techniques such as X-ray crystallography or NMR spectroscopy.

Physical and Chemical Properties Analysis

The physical and chemical properties of a compound are determined by its molecular structure. For “this compound”, the molecular weight is 341.83. Other properties such as melting point, boiling point, solubility, etc., were not found in the available resources.

Scientific Research Applications

Synthesis and Chemical Properties

A foundational aspect of the research on this compound involves its synthesis and the exploration of its chemical properties. For instance, Stephens, Price, and Sowell (1999) detailed a method for synthesizing methyl 3-amino-4-aryl(or methyl)sulfonylthiophene-2-carboxylates, highlighting the utility of these compounds in further chemical modifications and the development of potentially bioactive molecules (Stephens et al., 1999). Additionally, Mabkhot et al. (2016) synthesized a novel thiophene-containing compound and evaluated its molecular structure through various analytical methods, providing insights into the potential applications of similar thiophene derivatives in medicinal chemistry (Mabkhot et al., 2016).

Potential Biological Activities

Several studies have investigated the potential biological activities of thiophene derivatives, including antimicrobial and cytotoxic effects. For example, Arora et al. (2013) synthesized Schiff bases of thiophene derivatives and evaluated their antimicrobial activity, contributing to the search for new antimicrobial agents (Arora et al., 2013). Furthermore, Hafez and El-Gazzar (2017) synthesized new thieno[3,2-d]pyrimidine and thienotriazolopyrimidine derivatives, assessing their antitumor activity against various human cancer cell lines, which underscores the potential of thiophene derivatives in cancer research (Hafez & El-Gazzar, 2017).

Molecular Structure and Optimization

The molecular structure and optimization of thiophene derivatives have also been a significant focus of research. Investigations into the crystal structures and molecular interactions of these compounds provide valuable information for the design of molecules with desired properties. For example, Ramazani et al. (2011) analyzed the crystal structure of a related thiophene derivative, contributing to the understanding of its structural properties and potential reactivity (Ramazani et al., 2011).

Safety and Hazards

The safety and hazards associated with a compound depend on its physical and chemical properties. Specific safety data for this compound was not found in the available resources.

Future Directions

Thiophene derivatives have been recognized for their diverse biological and clinical applications. Therefore, future research could explore the potential biological activities of “Methyl 3-({[(4-chlorophenyl)sulfanyl]acetyl}amino)-2-thiophenecarboxylate” and related compounds.